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Compound of Interest

Compound Name: Linearol

Cat. No.: B1675482 Get Quote

An In-depth Examination of a Bioactive Diterpene
This technical guide provides a comprehensive overview of Linearol, a kaurane diterpene with

notable biological activities. The information is tailored for researchers, scientists, and drug

development professionals, offering detailed insights into its chemical properties, experimental

protocols, and implicated signaling pathways.

Core Compound Details
Linearol is a diterpene that has been isolated from various plant species, most notably from

the genus Sideritis, as well as the brown seaweed Dictyota linearis.[1][2] It is crucial to

distinguish between the kaurane diterpene found in terrestrial plants and a diterpenoid with a

secodolastane skeleton isolated from seaweed, both of which have been referred to as

Linearol.[1][2] This guide focuses on the kaurane diterpene due to the greater availability of

data on its biological effects.

Chemical Structure and Properties
The chemical identity of Linearol is defined by its kaurane diterpene structure.[3] Its

fundamental properties are summarized in the table below, providing a quick reference for

researchers.
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Property Value Source

Chemical Name Linearol

CAS Number 37720-82-4

Molecular Formula C₂₂H₃₄O₄

Molecular Weight 362.50 g/mol

Chemical Class Kaurane Diterpene

Physical Appearance Needles

Melting Point 136.5-137.5 °C

Biological Activity
Antioxidant, Anti-inflammatory,

Anti-apoptotic, Anti-cancer

Biological Activity and Signaling Pathways
Linearol has demonstrated a range of biological activities, with its anti-inflammatory and anti-

cancer properties being of significant interest to the research community.

Anti-inflammatory Effects and TNF-α Inhibition
A key aspect of Linearol's anti-inflammatory action is its ability to inhibit the release of tumor

necrosis factor-alpha (TNF-α), a pro-inflammatory cytokine. The precise mechanism of this

inhibition is an active area of research. The following diagram illustrates the general signaling

pathway of TNF-α and the proposed point of intervention by Linearol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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